Cas no 894023-73-5 (N-{2-2-(4-chlorophenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}-3,4,5-trimethoxybenzamide)

• Product Name: N-{2-2-(4-chlorophenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}-3,4,5-trimethoxybenzamide
• CAS No: 894023-73-5
• MF: C₂₂H₂₁ClN₄O₄S
• MW: 472.944542646408
• CID: 5512345
• Update Time: 2025-07-15

N-{2-2-(4-chlorophenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}-3,4,5-trimethoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-[2-[2-(4-chlorophenyl)-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-yl]ethyl]-3,4,5-trimethoxybenzamide
• N-{2-2-(4-chlorophenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}-3,4,5-trimethoxybenzamide

• Inchi： 1S/C22H21ClN4O4S/c1-29-17-10-14(11-18(30-2)19(17)31-3)21(28)24-9-8-16-12-32-22-25-20(26-27(16)22)13-4-6-15(23)7-5-13/h4-7,10-12H,8-9H2,1-3H3,(H,24,28)
• InChI Key： IAQSZCKPMNKXLW-UHFFFAOYSA-N
• SMILES： C(NCCC1N2C(SC=1)=NC(C1=CC=C(Cl)C=C1)=N2)(=O)C1=CC(OC)=C(OC)C(OC)=C1

Additional information on N-{2-2-(4-chlorophenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}-3,4,5-trimethoxybenzamide

Introduction to N-{2-2-(4-chlorophenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}-3,4,5-trimethoxybenzamide (CAS No. 894023-73-5)

N-{2-2-(4-chlorophenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}-3,4,5-trimethoxybenzamide is a highly specialized compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 894023-73-5, belongs to a class of molecules that exhibit promising biological activities. The intricate structure of this compound, featuring a combination of aromatic rings and heterocyclic moieties, makes it a subject of intense study for its potential therapeutic applications.

The molecular framework of N-{2-2-(4-chlorophenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}-3,4,5-trimethoxybenzamide is characterized by its complex arrangement of functional groups. The presence of a 1,2,4triazole ring and a 1,3thiazole moiety introduces unique electronic and steric properties to the molecule. These features are crucial in determining its interaction with biological targets and contribute to its potential as a lead compound in drug discovery.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in the development of novel therapeutic agents. The 4-chlorophenyl substituent in the molecule adds another layer of complexity, influencing both the electronic distribution and the metabolic stability of the compound. This makes N-{2-2-(4-chlorophenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}-3,4,5-trimethoxybenzamide a fascinating candidate for further investigation.

In the context of current research, this compound has been explored for its potential pharmacological effects. Studies have suggested that it may exhibit inhibitory activity against various enzymes and receptors involved in pathological processes. The trimethoxybenzamide moiety is particularly noteworthy for its role in modulating biological pathways associated with inflammation and cell proliferation.

The synthesis of N-{2-2-(4-chlorophenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}-3,4,5-trimethoxybenzamide involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the 1,3thiazole ring and the subsequent functionalization at the 6-position are critical steps that determine the final properties of the compound. Advanced synthetic techniques have been employed to optimize yield and purity.

Evaluation of the compound's pharmacokinetic properties is essential for assessing its potential as a drug candidate. Preliminary studies have indicated that N-{2-2-(4-chlorophenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}-3,4,5-trimethoxybenzamide exhibits moderate solubility in common organic solvents and stable metabolic profiles. These characteristics are favorable for further development into an orally bioavailable therapeutic agent.

The role of computational chemistry in understanding the behavior of complex molecules like N-{2-2-(4-chlorophenyl)-1,2triazolo3b1H-thiazol]-6ylethanone cannot be overstated. Molecular modeling techniques have been utilized to predict binding affinities and interactions with potential biological targets. These insights are invaluable for guiding experimental design and optimizing lead compounds.

In conclusion，N-{trimethoxybenzamide} derivatives continue to be an area of active research due to their diverse biological activities and structural complexity. The specific combination of functional groups in N-{trimethoxybenzamide} derivatives offers unique opportunities for developing novel therapeutic agents. Future studies should focus on elucidating their mechanisms of action and exploring their potential in preclinical models.